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Compound of Interest

Compound Name: 2,6-Dichloro-N-methylaniline

CAS No.: 56462-00-1

Cat. No.: B3053836

Get Quote

Executive Summary & Structural Context[2][3][4][5]
[6]

Systematic Name: N-Methyl-2,6-dichloroaniline

Molecular Formula: C

H

Cl

N[1][2][3]

Molecular Weight: 176.04 g/mol [1][2]

Key Structural Features:

Steric Hindrance: The bulky chlorine atoms at the 2- and 6-positions create significant

steric crowding around the nitrogen atom.[2] This influences the chemical shift of the N-

methyl group and the exchange rate of the amine proton.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3053836#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://www.chemicalbook.com/SpectrumEN_64063-37-2_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichloro-6-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symmetry: Unlike mono-substituted anilines, the 2,6-dichloro substitution pattern renders

the aromatic ring symmetric, simplifying the NMR splitting patterns.[1]

Mass Spectrometry (MS) Analysis
The mass spectrum of 2,6-Dichloro-N-methylaniline is dominated by the characteristic

isotopic signature of the two chlorine atoms.[1]

Isotopic Pattern (Cl Signature)
Chlorine naturally exists as

Cl (75.8%) and

Cl (24.2%).[1][2] For a molecule with two chlorine atoms, the molecular ion cluster follows a
distinctive 9:6:1 intensity ratio:

M

(m/z 175): Contains two

Cl atoms.[1][2]

M+2 (m/z 177): Contains one

Cl and one

Cl.[1][2]

M+4 (m/z 179): Contains two

Cl atoms.[1][2]

Fragmentation Pathway[1][2][8]
Molecular Ion (M

): The parent peak is typically robust due to the stability of the aromatic ring.[1][2]

[M - H]
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(m/z 174): Loss of a hydrogen atom (often from the N-methyl group) to form a stabilized
iminium ion.[1][2]

[M - CH

]

(m/z 160): Loss of the methyl group to generate the 2,6-dichloroaniline cation.[1][2]

[M - Cl]

(m/z 140): Radical loss of a chlorine atom, common in polychlorinated aromatics.[1][2]

Visualization: Fragmentation Logic
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Figure 1: Primary fragmentation pathways observed in Electron Ionization (EI) Mass

Spectrometry.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][5][9]
H NMR (Proton NMR)
The symmetry of the molecule simplifies the aromatic region into a characteristic AB

system (or A
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B).[1][2]

Proton
Environmen
t

Chemical
Shift (

, ppm)

Multiplicity Integration

Coupling
Constant (

)

Notes

Ar-H (3, 5) 7.20 – 7.30 Doublet (d) 2H Hz

Equivalent

protons meta

to Nitrogen.

[1][2]

Ar-H (4) 6.60 – 6.75 Triplet (t) 1H Hz
Para proton.

[1][2]

N-H 4.00 – 4.50 Broad Singlet 1H N/A

Shift varies

with

concentration

/solvent.[1][2]

N-CH 2.85 – 3.00 Singlet (s) 3H N/A

May appear

as a doublet

if N-H

coupling is

resolved (

Hz).[1][2]

Note: In 2-chloro-N-methylaniline, the N-Me group appears at 2.92 ppm.[2] The additional

chlorine at position 6 slightly deshields the system, but the value remains close to 2.9-3.0 ppm.

C NMR (Carbon NMR)
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Carbon Environment
Chemical Shift (

, ppm)
Assignment

C-1 (C-N) ~142.0 – 145.0
Ipso carbon attached to

Nitrogen.

C-2, C-6 (C-Cl) ~128.0 – 130.0
Ortho carbons bearing

Chlorine.

C-3, C-5 (C-H) ~127.0 – 129.0 Meta carbons.

C-4 (C-H) ~119.0 – 121.0 Para carbon.[1][2]

N-CH ~30.0 – 32.0 Methyl carbon.[1][2]

Infrared Spectroscopy (IR)
The IR spectrum is definitive for distinguishing the secondary amine (N-methyl) from the

primary amine precursor (2,6-dichloroaniline).[1][2]
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Functional Group
Wavenumber (cm

)
Mode Diagnostic Value

N-H 3350 – 3450 Stretching

Single band

(Secondary amine).[1]

[2] Primary amines

show two bands.

C-H (Aromatic) 3000 – 3100 Stretching Weak intensity.[1][2]

C-H (Methyl) 2800 – 2950 Stretching
Distinct from aromatic

C-H.

C=C (Aromatic) 1580, 1470 Ring Stretch

Characteristic

benzene ring modes.

[1][2]

C-N 1250 – 1350 Stretching
Aryl amine C-N bond.

[1][2]

C-Cl 1050 – 1090 Stretching

Strong band,

characteristic of aryl

chlorides.[1][2]

Experimental Workflow & Purity Logic
When synthesizing or isolating 2,6-Dichloro-N-methylaniline, the primary impurity is often the

unreacted starting material (2,6-dichloroaniline) or the over-methylated byproduct (N,N-

dimethyl-2,6-dichloroaniline).[1]

Purity Verification Diagram
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Figure 2: Logical flow for distinguishing the target secondary amine from primary and tertiary

congeners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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